Cas no 61614-60-6 ((2R)-1-(1,3-benzodioxol-5-yl)propan-2-amine)

(2R)-1-(1,3-benzodioxol-5-yl)propan-2-amine structure
61614-60-6 structure
Product Name:(2R)-1-(1,3-benzodioxol-5-yl)propan-2-amine
CAS No:61614-60-6
MF:C10H13NO2
MW:179.215722799301
CID:1628225
PubChem ID:3046161
Update Time:2025-04-21

(2R)-1-(1,3-benzodioxol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(1,3-benzodioxol-5-yl)propan-2-amine
    • (R)-a-Methyl-1,3-benzodioxole-5-ethanamine
    • (R)-a-Methyl-3,4-(methylenedioxy)phenethylamine
    • (R)-b-3,4-(Methylenedioxy)amphetamine
    • (R)-tenamfetamine
    • (.ALPHA.R)-.ALPHA.-METHYL-1,3-BENZODIOXOLE-5-ETHANAMINE
    • 1,3-BENZODIOXOLE-5-ETHANAMINE, .ALPHA.-METHYL-, (.ALPHA.R)-
    • MDA, (-)-
    • (R)-Mda
    • UNII-M3P34V176U
    • (R)-beta-3,4-(Methylenedioxy)amphetamine
    • CAS_3046161
    • BDBM86239
    • MDA, (R)-
    • Q27283449
    • MDA (PSYCHEDELIC), (R)-
    • MDA,R(-)
    • TENAMFETAMINE, (R)-
    • M3P34V176U
    • Tenamfetamine, (-)-
    • (R)-alpha-Methyl-3,4-(methylenedioxy)phenethylamine
    • NSC_3046161
    • 61614-60-6
    • PDSP2_001395
    • L-3,4-METHYLENEDIOXYAMPHETAMINE
    • 1,3-Benzodioxole-5-ethanamine, alpha-methyl-, (R)-
    • SCHEMBL9361151
    • Phenethylamine, alpha-methyl-3,4-(methylenedioxy)-, (R)-
    • 3,4-Methylenedioxyamphetamine, (R)-
    • (R)-alpha-Methyl-1,3-benzodioxole-5-ethanamine
    • CHEMBL1927025
    • (R)-3,4-Methylenedioxyamphetamine
    • (R)-(-)-3,4-(METHYLENEDIOXY)AMPHETAMINE
    • Inchi: 1S/C10H13NO2/c1-7(11)4-8-2-3-9-10(5-8)13-6-12-9/h2-3,5,7H,4,6,11H2,1H3/t7-/m1/s1
    • InChI Key: NGBBVGZWCFBOGO-SSDOTTSWSA-N
    • SMILES: O1COC2=CC=C(C=C12)C[C@@H](C)N

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.163
  • Boiling Point: 281.7°C at 760 mmHg
  • Flash Point: 134.9°C
  • Refractive Index: 1.564
  • PSA: 44.48
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent